(1E)-N'-Hydroxy(1-methylpiperidin-4-yl)ethanimidamide

• IUPAC Name: N'-hydroxy-2-(1-methylpiperidin-4-yl)ethanimidamide
• InChI: InChI=1S/C8H17N3O/c1-11-4-2-7(3-5-11)6-8(9)10-12/h7,12H,2-6H2,1H3,(H2,9,10)
• InChI Key: OZOVEEGYIBBXPG-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)CC(=NO)N
• Isomeric SMILES: CN1CCC(CC1)C/C(=N\O)/N
• Molecular Formula: C8H17N3O
• DSSTOX Substance ID: DTXSID60673678
• Molecular Weight: 171.24 g/mol
• CAS RN: 1217885-76-1

Description

“(1E)-N’-Hydroxy(1-methylpiperidin-4-yl)ethanimidamide” is a chemical compound. It is also known as 2-(1-Methylpiperidin-4-yl)ethanimidamide. The empirical formula of this compound is C8H18ClN3. It is a solid substance.

Molecular Structure Analysis

The molecular weight of “(1E)-N’-Hydroxy(1-methylpiperidin-4-yl)ethanimidamide” is 191.70. The SMILES string representation of the molecule is N=C(N)CC1CCN©CC1.[H]Cl. The InChI representation is 1S/C8H17N3.ClH/c1-11-4-2-7(3-5-11)6-8(9)10;/h7H,2-6H2,1H3,(H3,9,10);1H.

Physical And Chemical Properties Analysis

“(1E)-N’-Hydroxy(1-methylpiperidin-4-yl)ethanimidamide” is a solid substance. The molecular weight of this compound is 191.70. The SMILES string representation of the molecule is N=C(N)CC1CCN©CC1.[H]Cl. The InChI representation is 1S/C8H17N3.ClH/c1-11-4-2-7(3-5-11)6-8(9)10;/h7H,2-6H2,1H3,(H3,9,10);1H.

Scientific Research Applications

DNA Interaction and Cellular Imaging

Compounds with structural similarities to “(1E)-N'-Hydroxy(1-methylpiperidin-4-yl)ethanimidamide”, such as Hoechst 33258, are known for their ability to bind to the minor groove of double-stranded DNA, with specificity for AT-rich sequences. This property makes them valuable in cell biology for chromosome and nuclear staining, enabling the analysis of nuclear DNA content values through flow cytometry and the study of plant chromosomes. These compounds' fluorescence allows for easy access into cells, making them pivotal in cellular imaging technologies (Issar & Kakkar, 2013).

Antioxidant and Bioactive Marker Research

Research into compounds like 4-hydroxynonenal (HNE) offers a window into understanding the bioactive markers of pathophysiological processes. HNE, arising from lipid peroxidation, serves as a significant marker of oxidative stress and has implications in diseases such as Alzheimer’s. Studies on such compounds help elucidate the molecular links between oxidative stress and cellular damage or signaling, suggesting that similar compounds could be researched for their roles as bioactive markers or antioxidants (Žarković, 2003).

Biomedical Applications of Hydroxyapatite

The research on hydroxyapatite, a calcium apatite similar in structure and composition to bone, illustrates the broad scope of biomedical applications for compounds with specific functionalities. Hydroxyapatite's bioactive and biocompatible properties have made it a staple in bone tissue regeneration and drug delivery systems. This suggests a potential research avenue for “(1E)-N'-Hydroxy(1-methylpiperidin-4-yl)ethanimidamide” in the development of new materials or coatings for biomedical applications, given its unique chemical structure that may offer novel interactions with biological systems (Haider et al., 2017).

Safety and Hazards

“(1E)-N’-Hydroxy(1-methylpiperidin-4-yl)ethanimidamide” is classified as Acute Tox. 4 Oral according to the GHS classification system. It has the hazard statement H302, which means it is harmful if swallowed. It is recommended to wear protective gloves, protective clothing, eye protection, and face protection when handling this substance.